dimethyl (3S,4S)-3,4-dipropylhexanedioate
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Description
Dimethyl (3S,4S)-3,4-dipropylhexanedioate is an organic compound with a complex structure that includes two ester groups and two propyl groups attached to a hexanedioate backbone
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of dimethyl (3S,4S)-3,4-dipropylhexanedioate typically involves the esterification of the corresponding diacid with methanol in the presence of a strong acid catalyst such as sulfuric acid. The reaction is carried out under reflux conditions to ensure complete conversion of the diacid to the diester. The reaction can be represented as follows:
HOOC-(CH2
Properties
CAS No. |
921210-60-8 |
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Molecular Formula |
C14H26O4 |
Molecular Weight |
258.35 g/mol |
IUPAC Name |
dimethyl (3S,4S)-3,4-dipropylhexanedioate |
InChI |
InChI=1S/C14H26O4/c1-5-7-11(9-13(15)17-3)12(8-6-2)10-14(16)18-4/h11-12H,5-10H2,1-4H3/t11-,12-/m0/s1 |
InChI Key |
UBYYMZHMUIDYPO-RYUDHWBXSA-N |
Isomeric SMILES |
CCC[C@@H](CC(=O)OC)[C@@H](CCC)CC(=O)OC |
Canonical SMILES |
CCCC(CC(=O)OC)C(CCC)CC(=O)OC |
Origin of Product |
United States |
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